![molecular formula C20H23N3O6S B4746205 N-{4-[(cyclohexylamino)sulfonyl]phenyl}-4-methoxy-3-nitrobenzamide](/img/structure/B4746205.png)
N-{4-[(cyclohexylamino)sulfonyl]phenyl}-4-methoxy-3-nitrobenzamide
Overview
Description
N-{4-[(cyclohexylamino)sulfonyl]phenyl}-4-methoxy-3-nitrobenzamide, commonly known as CHIR-99021, is a small molecule inhibitor that has been widely used in scientific research. It is a selective inhibitor of glycogen synthase kinase 3 (GSK-3), which plays a crucial role in various cellular processes, including cell differentiation, proliferation, and apoptosis. CHIR-99021 has been shown to have significant effects on stem cell biology, cancer research, and neurodegenerative diseases.
Mechanism of Action
CHIR-99021 is a selective inhibitor of N-{4-[(cyclohexylamino)sulfonyl]phenyl}-4-methoxy-3-nitrobenzamide, which is a serine/threonine protein kinase that plays a crucial role in various cellular processes. N-{4-[(cyclohexylamino)sulfonyl]phenyl}-4-methoxy-3-nitrobenzamide has two isoforms, N-{4-[(cyclohexylamino)sulfonyl]phenyl}-4-methoxy-3-nitrobenzamideα and N-{4-[(cyclohexylamino)sulfonyl]phenyl}-4-methoxy-3-nitrobenzamideβ, which are involved in different signaling pathways. N-{4-[(cyclohexylamino)sulfonyl]phenyl}-4-methoxy-3-nitrobenzamideβ has been shown to be involved in the Wnt/β-catenin signaling pathway, which plays a crucial role in stem cell biology, cancer research, and neurodegenerative diseases. CHIR-99021 has been shown to inhibit the activity of N-{4-[(cyclohexylamino)sulfonyl]phenyl}-4-methoxy-3-nitrobenzamideβ by binding to the ATP binding site of the enzyme, which prevents the phosphorylation of downstream targets.
Biochemical and Physiological Effects:
CHIR-99021 has been shown to have significant biochemical and physiological effects on various cellular processes. In stem cell biology, CHIR-99021 has been shown to maintain pluripotency and promote differentiation of embryonic stem cells and induced pluripotent stem cells. In cancer research, CHIR-99021 has been shown to inhibit tumor growth and metastasis in various cancer cell lines. In neurodegenerative diseases, CHIR-99021 has been shown to promote neuronal survival and prevent apoptosis. CHIR-99021 has also been shown to have anti-inflammatory and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
CHIR-99021 has several advantages for lab experiments. It is a small molecule inhibitor that is easy to use and has a high degree of selectivity for N-{4-[(cyclohexylamino)sulfonyl]phenyl}-4-methoxy-3-nitrobenzamide. It has been extensively studied and has a well-established mechanism of action. However, CHIR-99021 also has some limitations. It has poor solubility in water, which can make it difficult to use in some experiments. It can also have off-target effects at high concentrations, which can lead to non-specific inhibition of other kinases.
Future Directions
There are several future directions for research on CHIR-99021. One area of research is the development of more potent and selective inhibitors of N-{4-[(cyclohexylamino)sulfonyl]phenyl}-4-methoxy-3-nitrobenzamide. Another area of research is the identification of downstream targets of N-{4-[(cyclohexylamino)sulfonyl]phenyl}-4-methoxy-3-nitrobenzamide and the development of drugs that target these pathways. Additionally, research on the use of CHIR-99021 in combination with other drugs for the treatment of cancer and neurodegenerative diseases is an area of active investigation. Finally, the use of CHIR-99021 in tissue engineering and regenerative medicine is an area of growing interest.
Scientific Research Applications
CHIR-99021 has been widely used in scientific research as a tool to study the role of N-{4-[(cyclohexylamino)sulfonyl]phenyl}-4-methoxy-3-nitrobenzamide in various cellular processes. It has been shown to have significant effects on stem cell biology, cancer research, and neurodegenerative diseases. In stem cell biology, CHIR-99021 has been used to maintain pluripotency and promote differentiation of embryonic stem cells and induced pluripotent stem cells. In cancer research, CHIR-99021 has been used to inhibit tumor growth and metastasis in various cancer cell lines. In neurodegenerative diseases, CHIR-99021 has been used to promote neuronal survival and prevent apoptosis.
properties
IUPAC Name |
N-[4-(cyclohexylsulfamoyl)phenyl]-4-methoxy-3-nitrobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O6S/c1-29-19-12-7-14(13-18(19)23(25)26)20(24)21-15-8-10-17(11-9-15)30(27,28)22-16-5-3-2-4-6-16/h7-13,16,22H,2-6H2,1H3,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAMMCJZXYFVRMK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3CCCCC3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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